Cas no 64757-26-2 (Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)
64757-26-2 structure
Product Name:Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
CAS No:64757-26-2
MF:C7H8N4O2S
MW:212.229019165039
CID:505354
PubChem ID:319753
Update Time:2025-04-19
Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
- 2-(2-methyl-5-nitroimidazol-1-yl)ethyl thiocyanate
- NSC265257
- 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl thiocyanate
- NSC-265257
- 64757-26-2
- DTXSID50312963
-
- Inchi: 1S/C7H8N4O2S/c1-6-9-4-7(11(12)13)10(6)2-3-14-5-8/h4H,2-3H2,1H3
- InChI Key: OABNLNRMSBBTKQ-UHFFFAOYSA-N
- SMILES: S(C#N)CCN1C(=CN=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 212.03694
- Monoisotopic Mass: 212.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 461.2°C at 760 mmHg
- Flash Point: 232.7°C
- Refractive Index: 1.656
- PSA: 84.75
Thiocyanic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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